Cas no 55123-26-7 (1,2:4,5-Biscyclohexylidene D-myo-Inositol)

• Product Name: 1,2:4,5-Biscyclohexylidene D-myo-Inositol
• CAS No: 55123-26-7
• MF: C₁₈H₂₈O₆
• MW: 340.411326408386
• CID: 1062816
• PubChem ID: 10860754
• Update Time: 2025-04-20

1,2:4,5-Biscyclohexylidene D-myo-Inositol Chemical and Physical Properties

Names and Identifiers

• 1,2:4,5-Biscyclohexylidene D-myo-Inositol
• 1,2:4,5-DI-O-CYCLOHEXYLIDENE-MYO-INOSITOL
• 104873-71-4
• SCHEMBL2059619
• dispiro(cyclohexane-1,3'-{2',4',8',10'-tetraoxatricyclo[7.4.3.0.0~7,11~]dodecane}-9',1''-cyclohexane)-6',12'-diol
• 55123-26-7
• dl-1,2:4,5-di-o-cyclohexylidene-myo-inositol
• 1,2:4,5-Biscyclohexylidene DL-myo-Inositol

• Inchi： 1S/C18H28O6/c19-11-13-14(22-17(21-13)7-3-1-4-8-17)12(20)16-15(11)23-18(24-16)9-5-2-6-10-18/h11-16,19-20H,1-10H2/t11?,12?,13-,14-,15-,16+/m1/s1
• InChI Key： LJLFYCLESOMKAW-HWZZAJBBSA-N
• SMILES： O1C2(CCCCC2)O[C@@H]2C([C@@H]3[C@@H](C([C@H]12)O)OC1(CCCCC1)O3)O

Computed Properties

• Exact Mass: 340.18900
• Monoisotopic Mass: 340.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: 1.61060